Cas no 12772-56-4 (2-Anthracenecarboxylicacid, 7-b-D-glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-,monolithium salt (9CI))

• Product Name: 2-Anthracenecarboxylicacid, 7-b-D-glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-,monolithium salt (9CI)
• CAS No: 12772-56-4
• Molecular Formula: CHO₂-^.Li+
• Molecular Weight: 51.95844
• CID: 168165
• PubChem ID: 23675781

2-Anthracenecarboxylicacid, 7-b-D-glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-,monolithium salt (9CI) Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 7-b-D-glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-,monolithium salt (9CI)
• 2-Anthracenecarboxylicacid, 7-b-D-glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,...
• LITHIUMCARMINE
• 2-Anthracenecarboxylic acid, 7-alpha-D-glucopyranosyl-9,10-dihydro-3,5,6,5-tetrahydroxy-1-methyl-9,10-dioxo-, monolithium salt
• lithium (2xi,6S)-2,6-anhydro-6-(7-carboxylato-1,3,4,6-tetrahydroxy-8-methyl-9,10-dioxo-9,10-dihydroanthracen-2-yl)-D-arabino-hexitol
• lithium formate
• 7-α-D-Glucopyranosyl-9,10-dihydro-3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-2-anthracenecarboxylic acid lithium salt
• Lithium Carmine
• lithium;3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3R,4R,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylate
• 12772-56-4

• InChIKey： XKPJKVVZOOEMPK-UHFFFAOYSA-M
• Inchi： InChI=1S/CH2O2.Li/c2-1-3;/h1H,(H,2,3);/q;+1/p-1
• SMILES： [Li+].O=C[O-]

Computed Properties

• Exact Mass: 498.099
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 3
• Monoisotopic Mass: 498.099
• Heavy Atom Count: 36
• Complexity: 871
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 245A^2

Experimental Properties

• Boiling Point: 100.6°Cat760mmHg
• Flash Point: 29.9°C
• Density: g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids